Cas no 14078-82-1 (Benzenecarbothioamide,N-(hydroxymethyl)-)

• Product Name: Benzenecarbothioamide,N-(hydroxymethyl)-
• CAS No: 14078-82-1
• MF: C₈H₉NOS
• MW: 167.228160619736
• CID: 217755
• PubChem ID: 4265438
• Update Time: 2025-07-16

Benzenecarbothioamide,N-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide,N-(hydroxymethyl)-
• AC1N6T5K
• N-Hydroxymethylthiobenzamid
• N-Hydroxymethyl-thiobenzamid
• N-hydroxymethyl-thiobenzamide
• N-methylolthiobenzamide
• NSC342667
• SCHEMBL10436205
• NSC-342667
• N-(hydroxymethyl)benzenecarbothioamide
• DTXSID70401388
• 14078-82-1

• Inchi： 1S/C8H9NOS/c10-6-9-8(11)7-4-2-1-3-5-7/h1-5,10H,6H2,(H,9,11)
• InChI Key： ULLWVDKMTKASGV-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC=CC=1)NCO

Computed Properties

• Exact Mass: 167.04057
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 32.26

Additional information on Benzenecarbothioamide,N-(hydroxymethyl)-

Benzenecarbothioamide, N-(hydroxymethyl)- (CAS No. 14078-82-1): A Comprehensive Overview

Benzenecarbothioamide, N-(hydroxymethyl)- (commonly referred to as N-(hydroxymethyl)benzenecarbothioamide) is a chemical compound with the CAS registry number 14078-82-1. This compound belongs to the class of thioureas, which are derivatives of thiourea (CH₂NCS). The molecule consists of a benzene ring attached to a carbothioamide group (-C(NH)CS), with a hydroxymethyl (-CH₂OH) substituent on the nitrogen atom. The structure of this compound is represented by the molecular formula C₈H₁₀N₂OS and has a molecular weight of approximately 194.25 g/mol.

The synthesis of N-(hydroxymethyl)benzenecarbothioamide typically involves the reaction of benzene carboxylic acid with thiosemicarbazide or its derivatives under specific conditions. The hydroxymethyl group is introduced through alkylation or substitution reactions, depending on the desired product purity and yield. This compound is often used as an intermediate in organic synthesis, particularly in the preparation of more complex thiourea derivatives with potential applications in pharmacology and materials science.

Recent studies have highlighted the potential of benzenecarbothioamide derivatives in various fields, including drug discovery and catalysis. For instance, researchers have explored the use of N-substituted thioureas as catalysts in organic transformations, such as the Michael addition and aldol reactions. These applications leverage the unique electronic properties of the thiourea group, which can act as both a nucleophile and a base depending on the reaction conditions.

In the context of drug discovery, N-(hydroxymethyl)benzenecarbothioamide and its analogs have been investigated for their potential as inhibitors of enzymes involved in diseases such as cancer and neurodegenerative disorders. For example, studies have shown that certain thiourea derivatives can modulate the activity of histone deacetylases (HDACs), which are key players in epigenetic regulation and cancer progression.

Another area of interest is the use of benzenecarbothioamide derivatives in materials science, particularly in the development of coordination polymers and metal-organic frameworks (MOFs). The ability of thiourea groups to coordinate with metal ions makes them valuable building blocks for constructing porous materials with applications in gas storage, catalysis, and sensing.

From an environmental perspective, understanding the fate and behavior of N-(hydroxymethyl)benzenecarbothioamide in different ecosystems is crucial for assessing its potential impact on human health and the environment. Recent research has focused on evaluating the biodegradation pathways of thiourea derivatives under aerobic and anaerobic conditions, as well as their toxicity to aquatic organisms.

In conclusion, Benzenecarbothioamide, N-(hydroxymethyl)- (CAS No. 14078-82-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an attractive candidate for further research in areas such as drug discovery, catalysis, and materials science. As new insights into its structure-function relationships emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.